Cas no 69-53-4 (Ampicillin)

Ampicillin is a broad-spectrum penicillin antibiotic that exhibits efficacy against a wide range of bacterial infections. Its key advantages include enhanced stability in acidic environments, moderate resistance to beta-lactamase enzymes, and effective penetration into tissues, making it suitable for use in treating various bacterial infections across different patient populations.
Ampicillin structure
Ampicillin structure
Product name:Ampicillin
CAS No:69-53-4
MF:C16H19N3O4S
MW:349.40476
MDL:MFCD00005175
CID:33895
PubChem ID:6249

Ampicillin Chemical and Physical Properties

Names and Identifiers

    • Ampicillin Trihydrate
    • (2S,5R,6R)-6-[(R)-2-Amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 4-Thia-1-azabicyclo[3.2.0] heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, [2S-[2alpha, 5alpha, 6beta(S*)]]-
    • 6-[(Aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0] heptane-2-carboxylic acid
    • 6-[D(-)-alpha-aminophenylacetamido]penicillanic acid
    • Adobacillin
    • Alpen
    • Amblosin
    • Amfipen
    • amino]-3,3,-dimethyl-7-oxo-4-thia-1-azabicyclo
    • Aminobenzylpenicillin
    • Amipenix
    • Amipenix S
    • Ampi-Bol
    • Ampicillin
    • Ampicillin A
    • Ampicillin Sulbactam
    • Ampicin
    • Ampicina
    • Ampicyn
    • Ampilar
    • Ampimed
    • Ampipenin
    • Ampi-Tablinen
    • Amplisom
    • Amplital
    • Ampy-Penyl
    • Austrapen
    • Binotal
    • Bonapicillin
    • Britacil
    • Copharcilin
    • D(-)-alpha-aminobenzylpenicillin
    • D(-)-aplha-aminobenzylpenicillin
    • Doktacillin
    • Grampenil
    • Guicitrina
    • Marisilan
    • Nuvapen
    • Omnipen
    • Pen-Bristol
    • Penbritin
    • Penbrock
    • Penicline
    • Penstabil
    • Pentrex
    • Pentrexyl
    • Polycillin
    • Ponecil
    • QI Damp
    • Rosampline
    • Synpenin
    • Tokiocillin
    • Totacillin
    • Totalciclina
    • Totapen
    • Ultrabion
    • Unasyn
    • Viccillin
    • Wymox
    • Ampicillinanhydrous
    • Ampicillin-d5 (Mixture of Diastereomers)
    • D-(-)-α-Aminobenzylpenicillin
    • ab-pc
    • ay-6108
    • D-(?)-α-Aminobenzylpenicillin
    • p-50
    • D-(-)-alpha-Aminobenzylpenicillin
    • AMPICILLIN [HSDB]
    • BSPBio_001862
    • Olin Kid
    • AMPICILLIN ANHYDROUS [WHO-IP]
    • Marcillin
    • 6-D(-)-alpha-Aminophenylacetamido-penicillanic acid
    • NCGC00178944-03
    • AMPICILLIN (MART.)
    • Semicillin R
    • Principen '500'
    • D-a-Aminobenzylpenicillin
    • Orbicilina
    • AMPICILLIN [WHO-IP]
    • BSPBio_000128
    • Trifacilina
    • Ampicillin (anhydrous)
    • AMPICILLIN (SEE ALSO AMPICILLIN TRIHYDRATE 7177-48-2)
    • VICILLIN S
    • (2S,5R,6R)-6-{[(2R)-2-amino-2-phenylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • KBio1_000466
    • ampicillanyl
    • J01CA01
    • NCGC00023282-21
    • AMPICILLIN [USP MONOGRAPH]
    • QIDamp
    • AMPICILLIN (IARC)
    • 7C782967RD
    • C16H19N3O4S
    • Ampicillin,(S)
    • Ro-Ampen
    • Anhydrous ampicillin (JP15)
    • AY 6108
    • Omnipen (TN)
    • Ampifarm
    • NCGC00023282-05
    • AMPICILLIN [INN]
    • BDBM50350465
    • Pentrexl
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-, D-(-)-
    • DTXCID202602
    • HI 63
    • BRD-K68432770-001-08-0
    • WY-5103
    • Pen Ampil
    • Prestwick0_000114
    • 6beta-((2R)-2-amino-2-phenylacetamido)-2,2-dimethylpenam-3alpha-carboxylic acid
    • Pfizerpen A
    • Divercillin
    • D-(-)-6-(alpha-Aminophenylacetamido)penicillanic acid
    • Spectrum5_000814
    • Novo-ampicillin
    • Sodium binotal
    • Texcillin
    • D-(-)-.alpha.-Aminobenzylpenicillin
    • NCGC00255127-01
    • Anhydrous ampicillin (JP17)
    • Tolomol
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, monosodium salt, [2S-[2alpha,5alpha,6beta(S*)]]-
    • Ampicillina [DCIT]
    • Pfizerpen-A
    • SBI-0051283.P003
    • SPBio_002067
    • IDI1_000466
    • Omnipen-N
    • D-(-)-alpha-Aminopenicillin
    • Ampicillin, analytical standard
    • D-Cillin
    • Ampicillin acid; Principen; Amcill
    • Binotal sodium
    • Ampicillin Base
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta(S*)))-
    • SPBio_000818
    • Monosodium (2S,5R,6R)-6-((R)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
    • C16-H19-N3-O4-S.Na
    • BA166034
    • D-Ampicillin
    • NCGC00248937-01
    • EINECS 200-708-1
    • (2S,5R,6R)-6-((2R)-2-Amino-2-phenylacetylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • AMPICILLIN [VANDF]
    • CHEMBL174
    • KBioGR_000598
    • WY 5103
    • Ampi-Tab
    • NSC 528986
    • NINDS_000466
    • Duphacillin
    • Sumipanto
    • MLS001074168
    • HMS2233H23
    • Prestwick2_000114
    • Ampen
    • Wypicil
    • AY 6108
    • Ampicilline
    • SQ 17382
    • Tox21_301416
    • Ambidrin (TN)
    • Alpen-N
    • Roscillin
    • Ampichel
    • AMPICILLIN (USP MONOGRAPH)
    • D-(-)-Ampicillin
    • Ampicillin, United States Pharmacopeia (USP) Reference Standard
    • BRL 1341
    • Ampicillin (USP/INN)
    • C06574
    • (2S,5R,6R)-6-((R)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • LS-169948
    • Penicillin, (aminophenylmethyl)-
    • MLS000028405
    • Principen
    • AC-8805
    • D0YA9Z
    • Ampicillinum [INN-Latin]
    • Spectrum3_000301
    • Penbristol
    • Ampisyn
    • Ampicillin [USAN:USP:INN:BAN:JAN]
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
    • Principen '125'
    • CAS-69-53-4
    • 6beta-[(2R)-2-amino-2-phenylacetamido]-2,2-dimethylpenam-3alpha-carboxylic acid
    • BPBio1_000142
    • Principen/N
    • Ampicillin Anhydrous
    • KS-R1
    • Redicilin
    • Vampen
    • 1h8s
    • HMS2090I11
    • Epitope ID:116057
    • Z1603854590
    • Pentritin
    • Opera_ID_1630
    • Ampikel
    • Amplipenyl
    • Tox21_113049
    • EC 200-709-7
    • AMPICILLIN ANHYDROUS, PHARMACEUTICAL GRADE
    • GTPL10896
    • Cimex
    • KBio3_001362
    • SMP1_000211
    • Sodium P-50
    • Semicillin
    • Ukapen
    • anhydrous ampicillin
    • (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • C16H19N3O4S.Na
    • Ampicillinum
    • AMPICILLIN [IARC]
    • CS-O-14440
    • Ampicilline [INN-French]
    • AMPICILLIN [MART.]
    • Alpha-Aminobenzylpenicillin
    • Amplin
    • AB-PC Sol
    • Servicillin
    • NCGC00018160-02
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, [2S-[2.alpha.,5.alpha.,6.beta.(S*)]]-
    • Vidocillin
    • (2S,5R,6R)-6-(((2R)-2-AMINO-2-PHENYLETHANOYL)AMINO)-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID
    • 800-79-3
    • Penimic
    • Ampicillin, anhydrous, 96.0-100.5% (anhydrous basis)
    • ampicillin-
    • Penbritin paediatric
    • Totacillin-N
    • KBio2_002998
    • HSDB 3009
    • ANHYDROUS AMPICILLIN [JAN]
    • Supen
    • Pensyn
    • 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((AMINOPHENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))-
    • Spectrum_000050
    • AMPICILLIN [EP MONOGRAPH]
    • (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Ampipenin, nt3
    • EINECS 200-709-7
    • AMPICILLIN [WHO-DD]
    • Epitope ID:115008
    • Viccillin S
    • Ampicillin, anhydrous
    • S01AA19
    • 69-53-4
    • Principen 500
    • PIPERACILLIN SODIUM IMPURITY A [EP IMPURITY]
    • BRL-1341
    • BIDD:GT0184
    • Ampicillin acid
    • Amplacilina
    • Amfipen V
    • SULTAMICILLIN IMPURITY C (EP IMPURITY)
    • AB-PCSol
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2R)-aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
    • Totacillin (sodium)
    • Ampivet
    • D00204
    • KBioSS_000430
    • Princillin
    • CHEBI:28971
    • Ampicil
    • Ampicilina
    • Lifeampil
    • Bayer 5427
    • 6-[(Aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 9CI
    • ABPC
    • Anhydrous ampicillin, British Pharmacopoeia (BP) Reference Standard
    • Ampicillin, anhydrous, European Pharmacopoeia (EP) Reference Standard
    • EN300-127654
    • AMPICILLIN (EP MONOGRAPH)
    • Prestwick3_000114
    • CHEBI:53713
    • KBio2_000430
    • (2s,5r,6r)-6-((r)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • LS-1586
    • Aminobenzyl Penicillin
    • Campicillin
    • SMR000058352
    • 6beta-[(2R)-2-amino-2-phenylacetamido]-2,2-dimethylpenam-3alpha-carbonyl
    • Ampivax
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta(S*)))-
    • Ampicillin anhydrate
    • Racenacillin
    • (2S,5R,6R)-6-(((2R)-2-amino-2-phenylacetyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • Q244150
    • Ampicilina [INN-Spanish]
    • Principen '250'
    • Tox21_113049_1
    • Spectrum4_000149
    • Prestwick1_000114
    • DB00415
    • MFCD00005175
    • AMPICILLIN ANHYDROUS [GREEN BOOK]
    • OMNIPEN (AMPICILLIN)
    • Principen 250
    • NSC528986
    • AMPICILLIN [USAN]
    • AKOS015888156
    • Sodium [2S-[2alpha,5alpha,6beta(S*)]]-6-(aminophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • SK-Ampicillin
    • Ampi-Co
    • BA 7305
    • Guicitrine
    • AMPICILLIN [USP-RS]
    • Norobrittin
    • P 50
    • KBio2_005566
    • Penbritin-S
    • HY-B0522
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, monosodium salt,[2S-[2.alpha.,5.alpha.,6.beta.(S*)]]-
    • D-(-)-a-Aminobenzylpenicillin
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, [2S-[2alpha,5alpha,6beta(S*)]]-
    • SCHEMBL3526
    • vidopen
    • Ampicillin 1000 microg/mL in Acetonitrile:Methanol
    • (2S,5R,6R)-6-[(2R)-2-amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • 6-[D(-)-a-Aminophenylacetamido]penicillanic acid
    • Ampicillin [USAN:INN:BAN:JAN]
    • AMPICILLINUM [WHO-IP LATIN]
    • A936108
    • Amcill
    • Amcill-S
    • Penicillin, Aminobenzyl
    • UNII-7C782967RD
    • DivK1c_000466
    • SULTAMICILLIN IMPURITY C [EP IMPURITY]
    • Deripen
    • Delcillin
    • NSC-528986
    • NCGC00023282-06
    • PEN A/N
    • DTXSID4022602
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
    • 6-(a-Aminophenylacetamido)penicillanic acid
    • Acillin
    • DRG-0074
    • (2S,5R,6R)-6-{[(2R)-2-AMINO-2-PHENYLETHANOYL]AMINO}-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC
    • natrium-[2S-[2alpha,5alpha,6beta(S*)]]-6-(aminophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptan-2-carboxylat
    • Ultrabron
    • AMPICILLIN [MI]
    • Ampicillin [USAN:BAN:INN:JAN]
    • (2S,5R,6R)-6-(((R,E)-2-Amino-1-hydroxy-2-phenylethylidene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • Principen 125
    • Morepen
    • Spectrum2_000769
    • Ampicillin hydrate
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6-[[(2R)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, trihydrate,(2S,5R,6R)-
    • Pen A Oral
    • Ampiscel
    • D-(-)--Aminobenzylpenicillin
    • (2S,5R,6R)-6-[(R)-2-Amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
    • Pen A
    • Ampicillina
    • (2S,5R,6R)-6-{[(2R)-2-AMINO-2-PHENYLETHANOYL]AMINO}-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC ACID
    • 6-(D(-)-alpha-Aminophenylacetamido)penicillanic acid
    • 6-[D(-)alpha-aminophenylacetamido]penicillanic acid
    • 6-(D-(2-Amino-2-phenylacetamido))-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
    • NS00120255
    • AMPI
    • BRD-K68432770-236-22-3
    • BRD-K68432770-236-21-5
    • BRD-K68432770-236-20-7
    • BRD-K68432770-236-19-9
    • BRD-K68432770-341-05-6
    • BRD-K68432770-236-23-1
    • Anhydrous ampicillin (JP18)
    • NCGC00023282-22
    • MDL： MFCD00005175
    • Inchi： 1S/C16H19N3O4S/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t9-,10-,11+,14-/m1/s1
    • InChI Key： AVKUERGKIZMTKX-NJBDSQKTSA-N
    • SMILES： OC([C@@H]1N(C2=O)[C@]([C@@H]2NC([C@@H](C3=CC=CC=C3)N)=O)([H])SC1(C)C)=O

Computed Properties

  • Exact Mass: 349.11000
  • Monoisotopic Mass: 349.109627
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 138

Experimental Properties

  • Color/Form: White crystalline powder. The taste is slightly bitter.
  • Density: 1.2794 (rough estimate)
  • Melting Point: 208 °C (dec.) (lit.)
  • Boiling Point: 201.8°C (rough estimate)
  • Flash Point: 367.4±31.5 °C
  • Refractive Index: 1.6320 (estimate)
  • Solubility: NH4OH 1 M: 50 mg/mL, clear, colorless
  • Stability/Shelf Life: Stable, but may be moisture sensitive. Incopmpatible with strong oxidizing agents.
  • PSA: 138.03000
  • LogP: 1.34720
  • pka: 2.5 (COOH)(at 25℃)
  • Specific Rotation: D23 +287.9° (c = 1 in water)
  • Solubility: Soluble in dilute acid and alkali, slightly soluble in water, almost insoluble in chloroform, 96% ethanol, ether and fixed oil.
  • Merck: 13,591

Ampicillin Security Information

Ampicillin Customs Data

  • HS CODE：2941109200
  • Customs Data：

    China Customs Code:

    2941109200

Ampicillin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1046674-500g
Ampicillin trihydrate
 69-53-4 96%
500g
 $240 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-210812C-25 g
Ampicillin,
 69-53-4 ≥96%
25g
 ￥752.00 2023-07-11
ChemScence
CS-2741-1g
Ampicillin
 69-53-4 99.90%
1g
 $114.0 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-210812-100 mg
Ampicillin,
 69-53-4 ≥96%
100MG
 ￥150.00 2023-07-11
TRC
A634300-5g
Ampicillin
 69-53-4
5g
 $ 108.00 2023-04-19
TRC
A634300-25g
Ampicillin
 69-53-4
25g
 $ 394.00 2023-04-19
Enamine
EN300-127654-0.05g
(2S,5R,6R)-6-[(2R)-2-amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
 69-53-4 95%
0.05g
 $212.0 2023-07-06
Biosynth
AA17890-50 g
Ampicillin
 69-53-4
50g
 $693.00 2023-01-05
1PlusChem
1P005LD3-1g
Ampicillin trihydrate
 69-53-4 95%
1g
 $33.00 2025-02-21
TRC
A634300-1g
Ampicillin
 69-53-4
1g
 $ 91.00 2023-04-19

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